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Compound of Interest

Compound Name:
(R)-(+)-3-Benzyloxy-2-(Boc-

amino)-1-propanol

Cat. No.: B183359 Get Quote

An In-depth Technical Guide to the Safety and Handling of (R)-(+)-3-Benzyloxy-2-(Boc-
amino)-1-propanol

This guide provides comprehensive safety and handling information for (R)-(+)-3-Benzyloxy-2-
(Boc-amino)-1-propanol (CAS No: 127559-33-5), a chiral building block commonly used in

pharmaceutical and chemical synthesis. The information is intended for researchers, scientists,

and drug development professionals to ensure safe laboratory practices.

Hazard Identification and Classification
(R)-(+)-3-Benzyloxy-2-(Boc-amino)-1-propanol is a laboratory chemical. While some

suppliers indicate that based on available data, the classification criteria are not met, related

compounds without the tert-butoxycarbonyl (Boc) protecting group, such as (R)-2-Amino-3-

benzyloxy-1-propanol, are classified as causing severe skin burns and eye damage.[1][2]

Therefore, a cautious approach to handling is imperative. General hazards for similar chemical

structures include potential skin, eye, and respiratory irritation.[3][4]

GHS Hazard Summary (Based on Related Compounds)
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Hazard Class Hazard Statement GHS Pictogram Signal Word

Skin
Corrosion/Irritation

H315: Causes skin
irritation. H314:
Causes severe skin
burns and eye
damage.[1][3]

Corrosion Danger

Eye Damage/Irritation

H319: Causes serious

eye irritation. H314:

Causes severe skin

burns and eye

damage.[1][3]

Corrosion Danger

Acute Toxicity (Oral,

Dermal, Inhalation)

H302: Harmful if

swallowed. H312:

Harmful in contact

with skin. H332:

Harmful if inhaled.[3]

Exclamation Mark Warning

| Specific Target Organ Toxicity | H335: May cause respiratory irritation.[3] | Exclamation Mark |

Warning |

Physical and Chemical Properties
Quantitative data for the target compound and its close analogs are summarized below. Note

that properties can vary based on purity and supplier.
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Property Value Source

Molecular Formula C₁₅H₂₃NO₄ [5]

Molecular Weight 281.35 g/mol [5]

CAS Number 127559-33-5 [5]

Appearance Light cream powder/solid [6]

Melting Point
34-37 °C (for (R)-2-Amino-3-

benzyloxy-1-propanol)
[2]

Boiling Point
307 °C (for (R)-2-Amino-3-

benzyloxy-1-propanol)
[2]

Density
~1.1 g/cm³ (for (R)-2-Amino-3-

benzyloxy-1-propanol)
[2]

Flash Point

>230 °F (>110 °C) (for (R)-2-

Amino-3-benzyloxy-1-

propanol)

[2]

Purity min 98% [7]

Safe Handling and Storage Protocols
Adherence to strict safety protocols is essential when working with this compound.

3.1. Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against exposure. The following should be worn at all

times when handling the compound:

Eye and Face Protection: Wear tightly fitting safety goggles or safety glasses with side-

shields conforming to EN166 (EU) or NIOSH (US) standards.[1][3]

Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile). Gloves must be

inspected before use. Wear a lab coat or other protective clothing to prevent skin contact.[3]

[4]
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Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood. If dust or aerosols are generated, a NIOSH-approved respirator may be necessary.[3]

[4]

3.2. Handling Procedures

Avoid all personal contact, including inhalation of dust or fumes.[3]

Use in a well-ventilated area or under a chemical fume hood.[4]

Avoid dust formation during handling.[6]

Do not eat, drink, or smoke in the laboratory.[3]

Wash hands thoroughly with soap and water after handling.[3]

Keep containers securely sealed when not in use.[3][6]

3.3. Storage Conditions

Store in a dry, cool, and well-ventilated place.[4][6]

Keep the container tightly closed to prevent moisture contamination.[6]

Store away from incompatible materials such as strong oxidizing agents.[8]
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Caption: Safe handling workflow for laboratory chemicals.
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Experimental Protocols: Emergency and Spill
Response
4.1. First-Aid Measures

Should exposure occur, follow these procedures immediately:

Eye Contact: Immediately flush eyes with plenty of fresh, running water for at least 15

minutes, holding the eyelids open.[3][9] Seek immediate medical attention.[3]

Skin Contact: Take off all contaminated clothing immediately. Flush skin and hair with

running water and soap if available for at least 15 minutes.[3][8] Seek medical attention if

irritation develops or persists.[3]

Inhalation: Remove the person from the contaminated area to fresh air. If breathing is

difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[1][3]

Ingestion: Rinse mouth with water. Do NOT induce vomiting.[2] Never give anything by

mouth to an unconscious person. Call a physician or Poison Control Center immediately.[9]

4.2. Spill Cleanup Protocol

In the event of a spill, adhere to the following cleanup procedure:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation.

Wear full PPE, including respiratory protection if necessary.

For solid spills: Carefully sweep up, shovel up, or vacuum the material, avoiding dust

generation.[3] Place the spilled material into a clean, dry, sealable, and labeled container for

disposal.[3]

For liquid spills/solutions: Absorb with an inert material (e.g., sand, vermiculite) and place in

a suitable container for disposal.
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Wash the spill area thoroughly with large amounts of water, preventing runoff from entering

drains.[3]

Dispose of contaminated material and cleaning supplies as hazardous waste according to

local regulations.[3]

Caption: Logical flow of GHS hazard communication.

Fire-Fighting and Disposal Measures
5.1. Fire-Fighting Measures

The compound is not considered a significant fire risk but may burn.[3]

Suitable Extinguishing Media: Use extinguishing media suitable for the surrounding fire, such

as water spray, carbon dioxide (CO₂), dry chemical powder, or alcohol-resistant foam.[3][8]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon oxides and nitrogen oxides (NOx).[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.

5.2. Disposal Considerations Dispose of contents and containers in accordance with local,

regional, and national regulations.[3] The material should be disposed of at an authorized

hazardous or special waste collection point.[3] Do not allow the product to enter drains or

waterways.[3]

Disclaimer: This guide is intended for informational purposes only and is based on publicly

available safety data for this compound and its analogs. It is not a substitute for a formal risk

assessment. Users should always consult the most current Safety Data Sheet (SDS) from their

supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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